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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cy5-
Methyltetrazine, a key reagent in the field of bioorthogonal chemistry. This document details
its chemical and spectral properties, mechanism of action, and provides detailed experimental
protocols for its application in labeling biomolecules.

Introduction

Sulfo-Cy5-Methyltetrazine is a water-soluble, far-red fluorescent probe designed for highly
specific and efficient labeling of biomolecules in complex biological systems. It consists of a
sulfated Cyanine 5 (Cy5) fluorophore, which provides excellent brightness and photostability in
the far-red spectrum, linked to a methyltetrazine moiety. The methyltetrazine group is a highly
reactive and stable diene that participates in inverse-electron-demand Diels-Alder (IEDDA)
reactions with strained dienophiles, most notably trans-cyclooctene (TCO) derivatives. This
reaction, often referred to as "tetrazine ligation," is a cornerstone of bioorthogonal chemistry,
allowing for the rapid and specific formation of a stable covalent bond under physiological
conditions without the need for a catalyst. The sulfonate groups on the Cy5 core enhance water
solubility, making it ideal for use in aqueous biological environments.[1]
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Chemical and Physical Properties

Sulfo-Cy5-Methyltetrazine is a robust and versatile chemical tool for a wide range of
applications. Its key properties are summarized in the table below.

Property Value Reference
Chemical Formula C44H51N7010S3 [2]
Molecular Weight 934.1 g/mol [2]

CAS Number 1801924-46-8 [2]

Purity Typically >95% [2]
Solubility Water, DMSO, DMF [2]

Storage Conditions -20°C, protected from light [2]
Appearance Blue solid

Spectral Properties

The fluorophore component of Sulfo-Cy5-Methyltetrazine, a derivative of Cy5, exhibits strong
fluorescence in the far-red region of the spectrum. This is particularly advantageous for
biological imaging as it minimizes autofluorescence from endogenous cellular components.

Spectral Property Value Reference
Excitation Maximum (Aex) ~647 nm [2]
Emission Maximum (Aem) ~665 nm [2]

Molar Extinction Coefficient (g) ~250,000 M~icm—t [2]
Quantum Yield High [1]
Recommended Laser Line 633 nm or 647 nm
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Mechanism of Action: The Inverse-Electron-Demand
Diels-Alder (iIEDDA) Reaction

The core of Sulfo-Cy5-Methyltetrazine's utility lies in its participation in the inverse-electron-
demand Diels-Alder (IEDDA) reaction. This bioorthogonal reaction is exceptionally fast and
specific, proceeding readily under physiological conditions (pH 7.4, 37°C) without the need for
a catalyst.

The reaction occurs between the electron-deficient tetrazine ring of Sulfo-Cy5-Methyltetrazine
and an electron-rich, strained dienophile, such as a trans-cyclooctene (TCO) derivative that has
been incorporated into a biomolecule of interest. The cycloaddition is followed by a retro-Diels-
Alder reaction, which releases nitrogen gas (N2) and forms a stable dihydropyridazine linkage.

Figure 1: Schematic of the IEDDA reaction between Sulfo-Cy5-Methyltetrazine and a TCO-
modified biomolecule.

Experimental Protocols

The following are generalized protocols for the use of Sulfo-Cy5-Methyltetrazine in labeling
applications. Optimization may be required for specific biomolecules and experimental
systems.

Labeling of TCO-Modified Proteins

This protocol describes the labeling of a protein that has been previously modified to contain a
TCO group.

Materials:

TCO-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

Sulfo-Cy5-Methyltetrazine

Anhydrous DMSO or DMF

Desalting column (e.g., Sephadex G-25)

Procedure:
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Prepare Sulfo-Cy5-Methyltetrazine Stock Solution: Dissolve Sulfo-Cy5-Methyltetrazine in
anhydrous DMSO or DMF to a concentration of 1-10 mM.

Prepare Protein Solution: Prepare the TCO-modified protein in the reaction buffer at a
concentration of 1-10 mg/mL.

Reaction: Add the Sulfo-Cy5-Methyltetrazine stock solution to the protein solution at a
molar ratio of 5-20 fold excess of the dye to the protein. The optimal ratio should be
determined empirically.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or 30 minutes at
37°C, protected from light.

Purification: Remove the unreacted dye by passing the reaction mixture through a desalting
column equilibrated with the desired storage buffer (e.g., PBS).

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of
the labeled protein at 280 nm and ~647 nm.

Two-Step Labeling of Cells for Flow Cytometry

This protocol outlines a pre-targeting approach for labeling cell surface proteins.

Materials:

Cells of interest

TCO-modified antibody specific for a cell surface antigen
Sulfo-Cy5-Methyltetrazine

FACS buffer (e.g., PBS with 1% BSA)

Anhydrous DMSO

Procedure:
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Cell Preparation: Harvest cells and wash with FACS buffer. Resuspend cells to a
concentration of 1x10° cells/mL.

Primary Antibody Incubation: Incubate the cells with the TCO-modified antibody at a
predetermined optimal concentration for 30-60 minutes at 4°C.

Washing: Wash the cells twice with cold FACS buffer to remove unbound antibody.

Sulfo-Cy5-Methyltetrazine Incubation: Resuspend the cells in FACS buffer and add Sulfo-
Cy5-Methyltetrazine to a final concentration of 1-10 pM. Incubate for 30 minutes at room
temperature, protected from light.

Final Washes: Wash the cells twice with FACS buffer to remove unreacted Sulfo-Cy5-
Methyltetrazine.

Analysis: Resuspend the cells in FACS buffer and analyze by flow cytometry using an
appropriate laser and filter set for Cy5.
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Figure 2: Experimental workflow for two-step cell labeling using Sulfo-Cy5-Methyltetrazine.

Applications

The unique properties of Sulfo-Cy5-Methyltetrazine make it a versatile tool for a variety of
applications in biological research and drug development.

o Fluorescence Microscopy: High-contrast imaging of cellular structures and biomolecules.[1]

o Flow Cytometry: Precise cell sorting and analysis based on the expression of specific
markers.[1]
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« In Vivo Imaging: Deep tissue imaging with low background fluorescence.[1]

» Bioconjugation: Efficient labeling of proteins, antibodies, and nucleic acids for various
assays.[1]

o Drug Delivery and Targeting: Development of antibody-drug conjugates (ADCs) and other
targeted therapeutic agents.

Quantitative Data Summary

The following table summarizes key quantitative data related to the performance of Sulfo-Cy5-
Methyltetrazine and the tetrazine-TCO ligation.

Parameter Value Notes Reference

For the reaction
Second-Order Rate

Constant (k2)

103 -10° M—1s1 between tetrazines

and TCO derivatives.

The reaction is
Optimal pH Range 6.0-9.0 efficient within this
range.

The reaction proceeds
_ Room Temperature to _
Reaction Temperature 370 rapidly at these
temperatures.

The methyltetrazine
Stable at physiological moiety exhibits good

Stability pRysIod y o g. [21[3]
pH stability in biological

media.

Conclusion

Sulfo-Cy5-Methyltetrazine is a powerful and versatile tool for researchers in the life sciences.
Its excellent water solubility, bright far-red fluorescence, and participation in the exceptionally
fast and specific inverse-electron-demand Diels-Alder reaction make it an ideal choice for a
wide range of bioorthogonal labeling applications. The detailed protocols and data presented in
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this guide provide a solid foundation for the successful implementation of Sulfo-Cy5-
Methyltetrazine in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The Tetrazine Ligation: Fast Bioconjugation based on Inverse-electron-demand Diels-
Alder Reactivity - PMC [pmc.ncbi.nim.nih.gov]

¢ 2. medchemexpress.com [medchemexpress.com]

¢ 3. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation -
PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Sulfo-Cy5-Methyltetrazine: A Technical Guide for
Bioorthogonal Labeling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557156/docs#sulfo-cy5-methyltetrazine-a-
technical-guide-for-bioorthogonal-labeling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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